Cas no 790667-47-9 ((2s)-2-methyl-4-piperidinone)

• Product Name: (2s)-2-methyl-4-piperidinone
• CAS No: 790667-47-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• CID: 1794560
• PubChem ID: 7018623
• Update Time: 2025-04-21

(2s)-2-methyl-4-piperidinone Chemical and Physical Properties

Names and Identifiers

• (2s)-2-methyl-4-piperidinone
• (S)-2-Methylpiperidin-4-one
• (2S)-2-methylpiperidin-4-one
• 790667-47-9
• EN300-6750782
• SCHEMBL10261945
• AKOS027469886

• Inchi： 1S/C6H11NO/c1-5-4-6(8)2-3-7-5/h5,7H,2-4H2,1H3/t5-/m0/s1
• InChI Key： OFVHMZSKMQPCKB-YFKPBYRVSA-N
• SMILES： O=C1CCN[C@@H](C)C1

Computed Properties

• Exact Mass: 113.084063974g/mol
• Monoisotopic Mass: 113.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones